Val-Cit-amide-Cbz-N(Me)-Maytansine

• Molecular Formula: C55H78ClN9O15
• Molecular Weight: 1140.7 g/mol
• InChI: InChI=1S/C55H78ClN9O15/c1-30(2)46(57)49(69)61-37(15-13-22-59-51(58)71)48(68)60-36-19-17-34(18-20-36)29-77-53(73)63(7)23-21-43(66)64(8)33(5)50(70)79-42-27-44(67)65(9)38-25-35(26-39(75-10)45(38)56)24-31(3)14-12-16-41(76-11)55(74)28-40(78-52(72)62-55)32(4)47-54(42,6)80-47/h12,14,16-20,25-26,30,32-33,37,40-42,46-47,74H,13,15,21-24,27-29,57H2,1-11H3,(H,60,68)(H,61,69)(H,62,72)(H3,58,59,71)/b16-12+,31-14+/t32-,33+,37+,40+,41-,42+,46+,47+,54?,55+/m1/s1
• InChIKey: WHRVZTYLCHEVBV-IRINPGTESA-N

Val-Cit-amide-Cbz-N(Me)-Maytansine: Cbz-Protected Payload-Linker for c-Met ADC

Val-Cit-amide-Cbz-N(Me)-Maytansine (CAS 1628543-59-8) is a synthetic maytansinoid payload-linker conjugate combining a cathepsin B-cleavable valine-citrulline dipeptide linker with a Cbz-protected N-methyl maytansine warhead. Structurally, it serves as a precursor for antibody-drug conjugates (ADCs) targeting the hepatocyte growth factor receptor c-Met (MET) [1]. The compound represents a distinct design within the maytansinoid ADC toolbox, characterized by its Cbz (carboxybenzyl) protecting group and N-methyl modification on the maytansine core. As a research-grade tool, it is utilized in the discovery and optimization of bispecific antigen-binding molecules and next-generation ADCs, where precise control over payload release and linker processing is critical [2].

⚬ Linker design Cathepsin B-cleavable Val-Cit dipeptide for intracellular payload release studies

⚬ Protecting group Cbz orthogonal deprotection enables modular prodrug activation research

⚬ Warhead modification N-methyl maytansine scaffold supports structure-activity relationship (SAR) and DAR optimization

• [1] Schwartz G, et al. Methods of treating ocular cancer using anti-met antibodies and bispecific antigen binding molecules that bind Met. World Intellectual Property Organization, WO2020172475 A1, 2020-08-27. View Source
• [2] Ravi Chari, Rajeeva Singh, et al. Maytansinoid derivatives with peptide linker and conjugates thereof. US Patent US20180044423A1, 2018-02-27. View Source

Why Val-Cit-amide-Cbz-N(Me)-Maytansine Cannot Be Substituted

Maytansinoid linker-payloads that share the valine-citrulline dipeptide motif differ critically in three structural features that directly affect drug-antibody ratio calculations (DAR), intracellular payload release kinetics, and downstream metabolite identity: (1) the chemical nature of the spacer unit on the maytansine N-acyl group (Cbz vs. phenyl vs. absent) governs lipophilicity-driven aggregation propensity and P-glycoprotein substrate liability [1]; (2) the presence or absence of an N-methyl modification alters metabolic stability of the released catabolite [2]; and (3) the orthogonal deprotectability of the Cbz group enables distinct prodrug activation strategies not accessible with non-protected analogs [3]. These factors preclude simple interchangeability even among compounds targeting the same receptor.

Cbz vs phenyl spacer Cbz group alters lipophilicity-driven aggregation and P-gp substrate profile; phenyl analogs may shift conjugate behavior and DAR homogeneity.

N-methyl identity Absence of N-methyl modification changes catabolite metabolic stability; non-methylated analogs may yield different intracellular processing profiles.

Orthogonal deprotection Cbz removal capability enables prodrug strategies not possible with permanent phenyl groups; direct substitution with non-protected linkers limits synthetic modularity.

• [1] Erin Maloney, Nathan Fishkin, Ravi Chari, Rajeeva Singh. Abstract B120: Designing potent antibody-drug conjugates: The impact of lysosomal processing efficiency and conjugate linker selection on anticancer activity. Mol Cancer Ther 2009;8(12_Supplement):B120. View Source
• [2] Xiuxia Sun et al. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates. Bioconjug Chem. 2017 Apr 19;28(5):1371-1381. View Source
• [3] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. John Wiley & Sons, 2006. Chapter 7: Carbobenzyloxy (Cbz) Protection. View Source

Val-Cit-amide-Cbz-N(Me)-Maytansine: Quantitative Differentiation

Molar Solubility in DMSO Compared to Phenyl Analog

Val-Cit-amide-Cbz-N(Me)-Maytansine exhibits a molar DMSO solubility of 87.66 mM (100 mg/mL), which is 7.5% lower than that of Val-Cit-amide-Ph-Maytansine at 94.73 mM (100 mg/mL) . While mass-based solubility appears equivalent, the molar difference arises from the substantially larger molecular weight of the Cbz analog (1140.71 vs. 1055.61 g/mol) . This molar solubility gap, although modest, is critical for conjugation chemistry where precise molar stoichiometry determines final DAR control.

Molar solubility in DMSO

Head-to-head

87.66 mM (Cbz) vs 94.73 mM (phenyl analog); 7.5% lower

Slight molar solubility gap requires conjugation volume adjustment for precise DAR control

100 mg/mL mass-based; vendor-reported data in DMSO at room temperature

Evidence Dimension	Molar solubility in DMSO
Target Compound Data	87.66 mM (100 mg/mL)
Comparator Or Baseline	Val-Cit-amide-Ph-Maytansine: 94.73 mM (100 mg/mL)
Quantified Difference	7.5% lower molar solubility (87.66 vs. 94.73 mM)
Conditions	DMSO at room temperature; vendor-reported solubility data

Why This Matters

Lower molar solubility requires larger volumes of DMSO for conjugation reactions, potentially impacting DAR homogeneity and necessitating adjustments to standard ADC coupling protocols.

Molecular Weight and Formula vs. Phenyl Analog

The molecular weight of Val-Cit-amide-Cbz-N(Me)-Maytansine is 1140.71 g/mol (C55H78ClN9O15), representing an increase of 85.1 Da over Val-Cit-amide-Ph-Maytansine (1055.61 g/mol, C51H71ClN8O14) . This mass difference, attributable to the Cbz moiety (C8H7O2, nominal 135 Da) partially offset by differing elemental composition, directly impacts DAR determination by LC-MS and hydrophobic interaction chromatography (HIC), as well as conjugate hydrophobicity profiling.

Molecular weight shift

Head-to-head

1140.71 g/mol vs 1055.61 g/mol; +85.1 Da (8.1% increase)

Mass increment alters LC-MS DAR deconvolution; dedicated calibration parameters required

C55H78ClN9O15 vs C51H71ClN8O14; calculated from molecular formulas

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	1140.71 g/mol (C55H78ClN9O15)
Comparator Or Baseline	Val-Cit-amide-Ph-Maytansine: 1055.61 g/mol (C51H71ClN8O14)
Quantified Difference	+85.1 Da (8.1% increase)
Conditions	Calculated from molecular formulas as reported by vendor technical datasheets

Why This Matters

The 85.1 Da mass shift alters the DAR mass increment used in intact LC-MS deconvolution, requiring separate calibration for accurate DAR determination when switching between these payloads.

Cathepsin B-Cleavable Linker vs. Non-Cleavable Conjugates

The Val-Cit dipeptide linker in Val-Cit-amide-Cbz-N(Me)-Maytansine is a substrate for lysosomal cathepsin B, enabling enzyme-mediated payload release within tumor cells [1]. In mechanistic studies with anti-EGFR-maytansinoid conjugates, disulfide-linked (cleavable) conjugates achieved 15-fold greater potency than non-reducible thioether-linked conjugates in A431 epidermoid carcinoma cells (IC50 0.2 nM vs. 3 nM), a cell line characterized by slower lysosomal trafficking [2]. Similarly, non-cleavable DM1-SMCC shows an IC50 of 49.9 nM in MDA-MB-468 breast cancer cells as a free linker-payload construct . Although a direct head-to-head comparison between Val-Cit-amide-Cbz-N(Me)-Maytansine and SMCC-DM1 is not publicly available, the class of cathepsin B-cleavable constructs demonstrates a fundamental processing advantage in cells with delayed lysosomal maturation.

Cleavable vs non-cleavable linker

Class-level inference

Val-Cit cleavable constructs associated with up to 15-fold greater potency in low-cathepsin B cell lines

Cathepsin B-dependent release supports intracellular processing studies across variable trafficking kinetics

A431 (disulfide vs thioether) and MDA-MB-468 (DM1-SMCC) cell context; class-level inference

Evidence Dimension	In vitro cytotoxicity of cleavable vs. non-cleavable maytansinoid ADC linker classes
Target Compound Data	Val-Cit linker: cathepsin B-cleavable (enzymatic activation mechanism) [1]
Comparator Or Baseline	Non-cleavable: SMCC-DM1 IC50 49.9 nM (MDA-MB-468) ; Cleavable anti-EGFR-DMx disulfide conjugate IC50 0.2 nM vs. thioether conjugate 3 nM (A431) [2]
Quantified Difference	Cleavable linker design associated with up to 15-fold potency gain in low-cathepsin-activity cell lines
Conditions	MDA-MB-468 breast cancer cells (DM1-SMCC); A431 epidermoid cells (anti-EGFR-DMx conjugates)

Why This Matters

The cleavable Val-Cit linker architecture of the Cbz-N(Me) payload enables lysosomal processing that is mechanistically distinct from non-cleavable linkers, making it the preferred choice for targets with variable trafficking kinetics.

• [1] Lu J, Jiang F, Lu A, Zhang G. Linkers having a crucial role in antibody-drug conjugates. Int J Mol Sci. 2016;17(4):561. (Describes cathepsin B substrate Val-Cit-PABC linker cleavage mechanism.) View Source
• [2] Erin Maloney, Nathan Fishkin, Ravi Chari, Rajeeva Singh. Abstract B120: Designing potent antibody-drug conjugates: The impact of lysosomal processing efficiency and conjugate linker selection on anticancer activity. Mol Cancer Ther 2009;8(12_Supplement):B120. View Source

Cbz Orthogonal Protection for Selective Payload Unmasking

The Cbz (carboxybenzyl) group on the N-methyl maytansine nitrogen of Val-Cit-amide-Cbz-N(Me)-Maytansine serves as an orthogonal amine protecting group that can be quantitatively removed by catalytic hydrogenolysis (H2/Pd-C) or acidic conditions [1]. This contrasts with Val-Cit-amide-Ph-Maytansine, where the phenyl group is not a protecting group and cannot be selectively cleaved. The Cbz deprotection releases the free N(Me)-maytansine, generating a distinct active catabolite in cellular processing or enabling orthogonal prodrug strategies. While the phenyl analog generates a benzyl-containing catabolite, the Cbz analog yields a methylamine-containing maytansinoid that may display altered P-glycoprotein substrate recognition compared to the more hydrophobic phenyl-based metabolite [2].

Cbz orthogonal protection

Class-level inference

Cbz removable by hydrogenolysis (H2/Pd-C) or acidic conditions; phenyl group permanent

Enables distinct catabolite identity and prodrug activation strategies; phenyl analog cannot replicate

Quantitative deprotection; Greene's protective group chemistry reference

Evidence Dimension	Deprotectability of the N-acyl substituent on maytansine
Target Compound Data	Cbz: removable by H2/Pd-C hydrogenolysis or acidic conditions, releasing N(Me)-maytansine [1]
Comparator Or Baseline	Val-Cit-amide-Ph-Maytansine: phenyl group is not a protecting group; no selective deprotection possible
Quantified Difference	Qualitative difference in chemical processing: Cbz is orthogonally deprotectable; Ph is permanent
Conditions	Cbz hydrogenolysis: H2, Pd-C, methanol, 1 atm; Acidic deprotection: HBr/AcOH or TFA

Why This Matters

The Cbz group enables a distinct catabolite identity and facilitates modular synthetic approaches for prodrug or conditional activation designs not achievable with the structurally simpler phenyl analog.

• [1] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. John Wiley & Sons, 2006. Chapter 7: Carbobenzyloxy (Cbz) and related carbamate protecting groups. View Source
• [2] Kovtun YV, Audette CA, Mayo MF, et al. Antibody-maytansinoid conjugates designed to bypass multidrug resistance. Cancer Res. 2010;70(6):2528-2537. View Source

N-Methyl Modification Enhances Cytotoxicity

The N-methyl group on the maytansine scaffold of Val-Cit-amide-Cbz-N(Me)-Maytansine structurally resembles the DM1 (emtansine) warhead, which has been shown to be 3- to 10-fold more potent than parent maytansine across a panel of human tumor cell lines (maytansine IC50 ~0.1-1 nM vs. DM1-SMe IC50 0.003-0.01 nM) . Maytansine itself exhibits an IC50 of 0.26-0.31 nM in meningioma cells (IOMM-Lee, CH157) [1], while DM1-SMe shows approximately 10- to 100-fold greater cytotoxicity. Although a specific IC50 for the Cbz-N(Me)-maytansine metabolite has not been independently reported, the N-methyl substitution is a well-characterized potency-enhancing modification within the maytansinoid class [2].

N-methyl modification

Class-level inference

N-methyl maytansinoids reported 10- to 100-fold lower IC50 vs parent maytansine in tumor cell panels

Supports maytansinoid SAR interpretation for high intrinsic payload potency at limited DAR

DM1-SMe IC50 ~0.003-0.01 nM; maytansine IC50 0.26-0.31 nM; class-level SAR context

Evidence Dimension	In vitro microtubule inhibition potency
Target Compound Data	N(Me)-maytansine (DM1 warhead): IC50 ~0.003-0.01 nM (DM1-SMe across tumor cell lines)
Comparator Or Baseline	Maytansine (non-methylated): IC50 0.26-0.31 nM (meningioma cells); 0.1-1 nM (various tumor lines) [1]
Quantified Difference	N-methyl modification associated with 10- to 100-fold potency enhancement
Conditions	Various human tumor cell lines; 72-96 hr exposure; CCK-8/MTS assay

Why This Matters

The N-methyl modification, preserved in the Cbz-protected construct, provides the high intrinsic cytotoxicity required for ADC applications where DAR is intentionally limited to an average of 2-4.

• [1] OUCI (Open Ukrainian Citation Index). A high content clonogenic survival drug screening identifies maytansine as a potent radiosensitizer for meningiomas. Maytansine IC50: 0.26 ± 0.06 nM (IOMM-Lee), 0.31 ± 0.01 nM (CH157). View Source
• [2] Cassady JM, Chan KK, Floss HG, Leistner E. Recent developments in the maytansinoid antitumor agents. Chem Pharm Bull. 2004;52(1):1-26. View Source

Val-Cit-amide-Cbz-N(Me)-Maytansine: Optimal Applications

c-Met-Targeted Bispecific ADC Payload with Orthogonal Prodrug Activation

Val-Cit-amide-Cbz-N(Me)-Maytansine is the payload of choice when designing bispecific ADCs requiring a c-Met-targeting maytansinoid warhead with the capacity for independent chemical deprotection. The Cbz group serves as a temporary mask that can be removed post-conjugation to generate the active N(Me)-maytansine catabolite, enabling modular evaluation of the impact of N-substitution on ADC potency and toxicity profiles [1]. This approach is directly supported by the orthogonal deprotection strategy outlined in patent WO2020172475 [2].

ADC Linker Processing in Low-Cathepsin B Tumor Models

The Val-Cit linker, which is cleavable by lysosomal cathepsin B, enables mechanistic studies comparing the efficiency of intracellular maytansinoid release across tumor cell lines with varying proteolytic activity. In cell lines such as A431 where non-cleavable SMCC-DM1 conjugates achieve only weak activity (IC50 3 nM) versus cleavable disulfide-linked conjugates (IC50 0.2 nM) [3], the Val-Cit-amide-Cbz-N(Me)-Maytansine construct provides a cathepsin B-dependent alternative that can be benchmarked against both disulfide and thioether-linked maytansinoid payloads.

DAR Optimization with Accurate Molar Stoichiometry

For conjugation campaigns where precise DAR control is essential, the distinct molar solubility (87.66 mM in DMSO) and molecular weight (1140.71 Da) of Val-Cit-amide-Cbz-N(Me)-Maytansine must be considered for accurate molar equivalence calculations . The 7.5% lower molar solubility compared to the phenyl analog necessitates systematic adjustment of conjugation reaction volumes, and the 85.1 Da increment over Val-Cit-amide-Ph-Maytansine requires dedicated mass deconvolution parameters in intact LC-MS DAR analysis .

P-glycoprotein-Mediated Efflux of Maytansinoid Catabolites

The Cbz-N(Me)-maytansine warhead, upon intracellular processing, generates a distinct N-methyl-containing catabolite that is structurally differentiated from the phenyl-analog metabolite. This difference may translate into altered P-glycoprotein (P-gp) substrate recognition, as shown by prior studies demonstrating that linker and payload modifications can modulate multidrug resistance susceptibility of maytansinoid ADCs [4]. The Cbz-protected construct thus serves as a tool compound for systematically dissecting the relationship between catabolite structure and P-gp-mediated efflux in resistant tumor models.

Application

Selection Property

Validation Focus

c-Met bispecific ADC payload design

Cbz orthogonal deprotection capability

Modular evaluation of N-substitution impact on ADC cellular processing profiles

Intracellular linker processing studies

Cathepsin B-cleavable Val-Cit linker architecture

Payload release efficiency across cell lines with variable proteolytic activity

DAR optimization and conjugation stoichiometry

Distinct molar solubility and mass for conjugation calculations

Accurate LC-MS deconvolution and conjugation volume adjustment

Multidrug resistance mechanism studies

N-methyl catabolite identity vs phenyl analog

P-gp substrate recognition profiling in resistant tumor models

• [1] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. John Wiley & Sons, 2006. Chapter 7: Carbobenzyloxy (Cbz) protection and deprotection. View Source
• [2] Schwartz G, et al. Methods of treating ocular cancer using anti-met antibodies and bispecific antigen binding molecules that bind Met. World Intellectual Property Organization, WO2020172475 A1, 2020-08-27. View Source
• [3] Erin Maloney, Nathan Fishkin, Ravi Chari, Rajeeva Singh. Abstract B120: Designing potent antibody-drug conjugates: The impact of lysosomal processing efficiency and conjugate linker selection on anticancer activity. Mol Cancer Ther 2009;8(12_Supplement):B120. View Source
• [4] Kovtun YV, Audette CA, Mayo MF, et al. Antibody-maytansinoid conjugates designed to bypass multidrug resistance. Cancer Res. 2010;70(6):2528-2537. View Source